Cas no 2171829-78-8 (4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid)

• Product Name: 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid
• CAS No: 2171829-78-8
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5867092
• PubChem ID: 165537908
• Update Time: 2025-07-01

4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid
• EN300-1510097
• 2171829-78-8
• 4-bromo-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]benzoic acid

• Inchi： 1S/C27H25BrN2O5/c1-27(2,25(33)30-23-13-16(28)11-12-21(23)24(31)32)15-29-26(34)35-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,22H,14-15H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： YGKYYOAWUXRLRC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)NC(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid

Comprehensive Overview of 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid (CAS No. 2171829-78-8)

The compound 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid (CAS No. 2171829-78-8) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in creating complex peptides, which are essential in drug discovery and development.

One of the most discussed topics in modern chemistry is the optimization of peptide synthesis techniques. The Fmoc-protected derivative, 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid, addresses this need by offering high stability and selectivity during coupling reactions. Its bromo-substituted benzoic acid moiety further enhances its utility in cross-coupling reactions, a hot topic in synthetic organic chemistry. This aligns with the growing interest in green chemistry and sustainable synthesis methods, as researchers seek efficient ways to minimize waste and improve yields.

The demand for CAS No. 2171829-78-8 has surged due to its relevance in developing therapeutic peptides, a field gaining traction in treating diseases like diabetes, cancer, and autoimmune disorders. Online searches often include queries like "Fmoc-protected amino acid derivatives" or "peptide synthesis reagents," reflecting the compound's niche yet critical role. Its compatibility with automated peptide synthesizers also makes it a preferred choice for high-throughput screening, a technique widely used in biotechnology and pharmaceutical industries.

From a structural perspective, the 2,2-dimethylpropanamido group in 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid provides steric hindrance, which is crucial for controlling reaction specificity. This feature is particularly valuable in asymmetric synthesis, a trending area in organic chemistry. Additionally, the compound's benzoic acid backbone allows for further functionalization, enabling the creation of diverse molecular architectures. Such versatility is often highlighted in academic papers and patent applications, underscoring its importance in innovative research.

In summary, 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid (CAS No. 2171829-78-8) is a cornerstone in peptide chemistry and drug development. Its unique properties cater to the evolving needs of synthetic chemists, aligning with trends like green synthesis, high-throughput screening, and therapeutic peptide design. As research progresses, this compound will likely remain a focal point in both academic and industrial settings.